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Compound of Interest

Compound Name: Sodium 3-bromo-2-fluorobenzoate

Cat. No.: B13363627

Get Quote

This guide provides a comprehensive technical overview of Sodium 3-bromo-2-
fluorobenzoate, a key building block in modern medicinal chemistry and drug development.

Intended for researchers, scientists, and professionals in the pharmaceutical and chemical

industries, this document delves into the compound's core properties, synthesis, applications,

and safety considerations, underpinned by field-proven insights and authoritative references.

Core Compound Identification and Properties
Sodium 3-bromo-2-fluorobenzoate is the sodium salt of 3-bromo-2-fluorobenzoic acid. While

the acid form is more extensively documented in scientific literature, the sodium salt is often

utilized in practical applications to enhance solubility and ease of handling.

CAS Number: 2410068-92-5[1][2]

Molecular Formula: C₇H₄BrFNaO₂[1]

Molecular Weight: 242.00 g/mol [1]

Physicochemical Data
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The properties of Sodium 3-bromo-2-fluorobenzoate are intrinsically linked to its parent acid,

3-bromo-2-fluorobenzoic acid. The introduction of fluorine and bromine substituents onto the

benzoic acid scaffold significantly influences its electronic and physical characteristics, which

are critical parameters in drug design.[3]

Property
Value (for 3-bromo-2-
fluorobenzoic acid)

Reference

CAS Number 161957-56-8 [4][5]

Molecular Formula C₇H₄BrFO₂ [4][6][7]

Molecular Weight 219.01 g/mol [4][6][7]

Melting Point 168 °C [6]

Density 1.79 g/cm³ [6]

Solubility

Soluble in methanol, dimethyl

sulfoxide, and N,N-

dimethylformamide; has some

solubility in water.

[6]

The sodium salt is expected to have significantly higher aqueous solubility compared to the

free acid.

Synthesis and Manufacturing
The synthesis of Sodium 3-bromo-2-fluorobenzoate is achieved through a two-step process:

the synthesis of the parent acid, 3-bromo-2-fluorobenzoic acid, followed by its neutralization

with a sodium base.

Synthesis of 3-bromo-2-fluorobenzoic acid
A common and effective laboratory-scale synthesis involves the ortho-lithiation of 2-

fluorobromobenzene followed by carboxylation with carbon dioxide.[6] The strong electron-

withdrawing effects of the bromine and fluorine atoms facilitate the deprotonation at the C3

position.[6]
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Reaction Scheme:

Reactants

Reagents

Product

2-Fluorobromobenzene Lithium IntermediateDeprotonation

LDA, THF, -78 °C

3-Bromo-2-fluorobenzoic acidCarboxylation

1. CO₂ (s)
2. H₃O⁺

Click to download full resolution via product page

Caption: Synthesis of 3-bromo-2-fluorobenzoic acid via ortho-lithiation.

Experimental Protocol:

Dissolve 2-fluorobromobenzene in anhydrous tetrahydrofuran (THF) and cool the solution to

-78 °C under an inert atmosphere (e.g., argon or nitrogen).

Slowly add a solution of lithium diisopropylamide (LDA) in THF to the reaction mixture. The

use of a bulky strong base like LDA is crucial for selective deprotonation.[6]

Stir the mixture at -78 °C for a specified period to ensure complete formation of the

phenyllithium intermediate.

Introduce solid carbon dioxide (dry ice) into the reaction mixture.

Allow the reaction to warm to room temperature.
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Quench the reaction with a saturated aqueous solution of a weak acid, such as ammonium

chloride, to protonate the carboxylate.[6]

Extract the product with an organic solvent, followed by purification, typically by

recrystallization.

Formation of the Sodium Salt
The conversion of 3-bromo-2-fluorobenzoic acid to its sodium salt is a straightforward acid-

base neutralization.

Reaction Scheme:

Reactants

Reagents

Products

3-Bromo-2-fluorobenzoic acid Sodium 3-bromo-2-fluorobenzoateNeutralization

NaOH or NaHCO₃

H₂O

Click to download full resolution via product page

Caption: Neutralization reaction to form the sodium salt.

Experimental Protocol:

Dissolve 3-bromo-2-fluorobenzoic acid in a suitable solvent, such as ethanol or water.

Add an equimolar amount of a sodium base, such as sodium hydroxide or sodium

bicarbonate, to the solution.

Stir the mixture until the acid is fully neutralized.

Isolate the sodium salt by evaporating the solvent or by precipitation and filtration.
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Applications in Drug Discovery and Development
3-Bromo-2-fluorobenzoic acid and its derivatives are valuable building blocks in the synthesis

of pharmaceuticals and agrochemicals.[8] The presence of three reactive sites—the carboxylic

acid group, the bromine atom, and the fluorine atom—allows for diverse chemical

transformations.[6]

The strategic incorporation of fluorine atoms is a common strategy in medicinal chemistry to

enhance metabolic stability, binding affinity, and bioavailability of drug candidates.[9][10] The

bromo-substituent is particularly useful for palladium-catalyzed cross-coupling reactions, which

are fundamental in constructing complex molecular architectures.[9]

Potential Transformations:

Carboxylic Acid Group: Can be converted to esters, amides, alcohols, aldehydes, or acyl

chlorides.[6]

Bromine Atom: Can be substituted through various cross-coupling reactions (e.g., Suzuki,

Heck, Sonogashira) to introduce aryl, alkyl, or other functional groups.[6]

Fluorine Atom: While generally more stable, it can undergo nucleophilic aromatic substitution

under specific conditions.[6]

This versatility makes Sodium 3-bromo-2-fluorobenzoate a key intermediate in the synthesis

of a wide range of biologically active molecules, including anti-inflammatory and anti-cancer

agents.[8] For example, the related compound, 3-Bromo-2-fluorobenzonitrile, is a precursor for

various Active Pharmaceutical Ingredients (APIs).[9]

Analytical Methods
The quality control and purity assessment of Sodium 3-bromo-2-fluorobenzoate are crucial

for its application in pharmaceutical synthesis. High-performance liquid chromatography

(HPLC) is a standard analytical technique for this purpose.

A reversed-phase HPLC method using a C18 column is typically effective. The mobile phase

often consists of a mixture of acetonitrile and water, with a small amount of acid (e.g., 0.1%

formic acid) to ensure the consistent protonation of the carboxylate form during analysis.[11]
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For the identification of unknown impurities, liquid chromatography-mass spectrometry (LC-MS)

is a powerful tool, providing molecular weight information to aid in structure elucidation.[11]

Safety and Handling
The safety profile of Sodium 3-bromo-2-fluorobenzoate is expected to be similar to its parent

acid and other related fluorinated benzoic acids.

Hazard Identification (based on 3-bromo-2-fluorobenzoic acid and similar compounds):

Skin Irritation: Causes skin irritation.[12]

Eye Irritation: Causes serious eye irritation.[12]

Respiratory Irritation: May cause respiratory irritation.[13]

Recommended Precautions:

Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat.[12]

Storage: Store in a tightly closed container in a cool, dry place, away from incompatible

materials such as strong oxidizing agents.[1]

First Aid:

Skin Contact: Wash off immediately with plenty of water. If irritation persists, seek medical

attention.[12]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.

[12]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[12]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[12]
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It is imperative to consult the specific Safety Data Sheet (SDS) provided by the supplier for the

most up-to-date and detailed safety information.

Conclusion
Sodium 3-bromo-2-fluorobenzoate is a strategically important chemical intermediate with

significant applications in the pharmaceutical and agrochemical industries. Its value lies in the

unique combination of reactive functional groups that allow for the synthesis of complex and

diverse molecular structures. A thorough understanding of its properties, synthesis, and

handling is essential for its effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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